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Compound of Interest

Compound Name: m-PEGS8-thiol

Cat. No.: B609302

This guide provides comprehensive safety and handling information for m-PEG8-thiol, a
methoxy-terminated polyethylene glycol with a thiol group. It is intended for researchers,
scientists, and drug development professionals who work with this reagent. The information

compiled is based on available safety data sheets and product information from various
suppliers.

Chemical and Physical Properties

m-PEG8-thiol is a hydrophilic PEG linker that contains a reactive thiol group. This functional
group allows for its use in bioconjugation, drug delivery systems, and surface modification of
materials like gold and silver.[1][2] The hydrophilic PEG spacer enhances the solubility of the
conjugated molecule in aqueous media.[1][3]

Table 1: Physical and Chemical Properties of m-PEG8-thiol
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Property Value References
Chemical Name m-PEG8-thiol [1]
Synonyms Methoxy-PEG8-thiol N/A
CAS Number 651042-83-0 [1][41[5]
Molecular Formula C17H3608S [11[4115]
Molecular Weight 400.53 g/mol [41[5]
Purity >95% [1][2]
Appearance Varies (may be a liquid or )

tacky solid)

Soluble in water, Methylene
Solubility chloride, Acetonitrile, DMAC, [4]
and DMSO.

Hazard Identification and Classification

m-PEG-thiol compounds are classified as hazardous. The primary hazards include irritation to
the skin and eyes, and potential respiratory tract irritation.[6] Prolonged or repeated exposure
may cause damage to organs.[6] It is also noted to be very toxic to aquatic life with long-lasting
effects.[6]

Table 2: GHS Hazard Classification for m-PEG-thiol
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Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation
B o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Long-term)

with long lasting effects

Data based on a
representative m-PEG-thiol
Safety Data Sheet.[6]

Personal Protective Equipment (PPE) and
Engineering Controls

To minimize exposure, appropriate personal protective equipment and engineering controls are

essential.

Table 3: Recommended Personal Protective Equipment and Engineering Controls
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Control Type Recommendation References

Engineering Controls

Use only in a well-ventilated
Ventilation area, preferably in a chemical [61[7]

fume hood.

] An accessible eye wash
Eye Wash Station ] ) [61[7]
station should be available.

A safety shower should be
Safety Shower ) ] [6][7]
readily accessible.

Personal Protective Equipment

) Wear safety glasses with side-
Eye/Face Protection ) ] [6][8]
shields or chemical goggles.

) ] Wear protective gloves (e.g.,
Skin Protection o [6][8]
nitrile rubber) and a lab coat.

If dust or aerosols are
Respiratory Protection generated, use a NIOSH- [8]

approved respirator.

Safe Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of m-PEG8-thiol and ensure
the safety of laboratory personnel.

Avoid contact with skin and eyes.[6][7]

Avoid inhalation of dust, fumes, gas, mist, or vapors.[6][7]

Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[6]

PEG compounds can be hygroscopic; minimize exposure to moisture.[4]
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» Store in a tightly sealed container in a cool, dry, and well-ventilated place.
o Recommended storage temperature is -20°C.[1][3][4]

e For solutions, storage at -80°C for up to 6 months or -20°C for up to 1 month is
recommended.[6][7]

o If stored under an inert atmosphere, it can help prevent degradation.[4]

» Allow the product to come to room temperature before opening to minimize moisture
absorption.[4]

First Aid Measures

In the event of exposure, immediate first aid is critical.

Table 4: First Aid Measures for m-PEG-thiol Exposure
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Exposure Route First Aid Procedure References

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [6][7]
upper and lower eyelids. Seek

medical attention.

Remove contaminated clothing
and wash the affected area

Skin Contact with soap and plenty of water. [61[7]
Seek medical attention if

irritation persists.

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [61[719]
artificial respiration. Seek

medical attention.

Do NOT induce vomiting.
Ingestion Wash out mouth with water [7]

and seek medical attention.

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.

o Personal Precautions: Wear appropriate personal protective equipment, including gloves,
safety goggles, and a lab coat. Ensure adequate ventilation.[7]

o Environmental Precautions: Prevent the material from entering drains or waterways.[6][7]

o Containment and Cleanup: For liquid spills, absorb with an inert material (e.g., diatomite,
universal binders). For solid spills, sweep up and place in a suitable container for disposal.
Decontaminate the area with alcohol.[6][7]

Experimental Protocols and Workflows
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A systematic risk assessment should be conducted before working with m-PEG8-thiol. The
following diagram illustrates a typical workflow.

Risk Assessment Workflow for m-PEG8-thiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b609302?utm_src=pdf-body
https://www.benchchem.com/product/b609302?utm_src=pdf-body-img
https://www.benchchem.com/product/b609302?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. m-PEGS8-thiol-FE&RFF&E44) [0qy.com]

. Thiol PEG, Thiol linker, Maleimide reactive | BroadPharm [broadpharm.com]
. Thiol-PEG8-acid, 866889-02-3 | BroadPharm [broadpharm.com]

. vectorlabs.com [vectorlabs.com]

. precisepeg.com [precisepeg.com]

. file.medchemexpress.com [file.medchemexpress.com]

. file.medchemexpress.com [file.medchemexpress.com]

. Creativepegworks.com [creativepegworks.com]

°
(] [e0] ~ (o)) )] EaN w N -

. targetmol.com [targetmol.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of m-
PEGS8-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609302#safety-and-handling-guidelines-for-m-peg8-
thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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